Cas no 1807246-51-0 (3-Cyano-2-ethyl-5-mercaptophenylacetic acid)

• Product Name: 3-Cyano-2-ethyl-5-mercaptophenylacetic acid
• CAS No: 1807246-51-0
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5009524
• Update Time: 2025-10-05

3-Cyano-2-ethyl-5-mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-5-mercaptophenylacetic acid

• Inchi： 1S/C11H11NO2S/c1-2-10-7(5-11(13)14)3-9(15)4-8(10)6-12/h3-4,15H,2,5H2,1H3,(H,13,14)
• InChI Key： LSODTSQCHFGSGE-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(CC)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1

Additional information on 3-Cyano-2-ethyl-5-mercaptophenylacetic acid

3-Cyano-2-ethyl-5-mercaptophenylacetic Acid (CAS No: 1807246-51-0)

3-Cyano-2-ethyl-5-mercaptophenylacetic acid is a compound with the CAS number 1807246-51-0, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is characterized by a phenyl ring substituted with cyano, ethyl, and mercapto groups, along with an acetic acid moiety. The combination of these functional groups imparts versatile chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 3-cyano-2-ethyl-5-mercaptophenylacetic acid involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or Stille coupling for the construction of the aromatic ring system. Recent advancements in catalytic processes have enabled higher yields and improved purity levels, which are critical for its use in sensitive applications such as drug discovery and material science.

One of the most promising aspects of this compound is its potential in pharmaceutical research. The presence of the cyano group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, enhancing its bioavailability and binding affinity to target proteins. Recent studies have explored its role as a lead compound in the development of anti-inflammatory agents and anticancer drugs. For instance, researchers at the University of California have demonstrated that 3-cyano-2-ethyl-5-mercaptophenylacetic acid exhibits significant inhibitory activity against COX enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmacological applications, this compound has also found utility in material science. The mercapto group (-SH) present in the structure allows for easy incorporation into thiol-based polymers or nanoparticles, which are widely used in drug delivery systems and biosensors. A team at MIT has recently reported the use of this compound as a building block for creating stimuli-responsive hydrogels that can release drugs in response to environmental changes such as pH or temperature.

The acetic acid moiety in 3-cyano-2-ethyl-5-mersaptophenylacetic acid further enhances its versatility by enabling it to participate in various condensation reactions, such as esterification or amidation. These reactions are pivotal in synthesizing more complex molecules with tailored functionalities. For example, researchers at Tokyo University have utilized this compound to synthesize novel peptide analogs that exhibit enhanced stability and bioactivity compared to their natural counterparts.

From an environmental standpoint, 3-cyano-2-ethyl-5-mersaptophenylacetic acid has been studied for its biodegradability and toxicity profile. Initial assessments suggest that it is relatively non-toxic under standard conditions, making it suitable for applications where eco-friendliness is a priority. However, further long-term studies are required to fully understand its environmental impact.

In conclusion, 3-cyano-2-Ethyl-S-Mercaptophenylacetic Acid (CAS No: 1807246 - 51 - 0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique combination of functional groups and promising biological activities positions it as a valuable asset for future research and development efforts.